6-{2,6-Dichloro-4-nitrophenoxy}-1,3-benzoxathiol-2-one

• Molecular Formula: C13H5Cl2NO5S
• Molecular Weight: 358.2 g/mol
• IUPAC Name: 6-(2,6-dichloro-4-nitrophenoxy)-1,3-benzoxathiol-2-one
• InChI: InChI=1S/C13H5Cl2NO5S/c14-8-3-6(16(18)19)4-9(15)12(8)20-7-1-2-11-10(5-7)21-13(17)22-11/h1-5H
• InChI Key: KRYYLYWTKSJTQH-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1OC3=C(C=C(C=C3Cl)[N+](=O)[O-])Cl)OC(=O)S2

Description

6-{2,6-Dichloro-4-nitrophenoxy}-1,3-benzoxathiol-2-one, commonly known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. Diclofenac is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of chemicals that promote inflammation and pain.

Mechanism of Action

Diclofenac exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and contribute to pain and fever. By inhibiting COX enzymes, Diclofenac reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. Diclofenac has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects in neurodegenerative disorders and cancer.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also well-characterized, with a large body of literature on its synthesis, mechanism of action, and biochemical and physiological effects. However, Diclofenac also has some limitations. It can be toxic at high concentrations, and its effects can be variable depending on the experimental conditions.

Future Directions

There are several future directions for the study of Diclofenac. One area of research is the development of new derivatives of Diclofenac with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic effects of Diclofenac in neurodegenerative disorders and cancer. Finally, there is a need for further research on the toxicological effects of Diclofenac and its potential impact on the environment.

Synthesis Methods

The synthesis of Diclofenac involves the reaction of 2,6-dichloro-4-nitrophenol with thionyl chloride to form 2,6-dichloro-4-nitrophenyl chloride. This intermediate is then reacted with 2-mercaptoacetic acid to form the final product, 6-{2,6-Dichloro-4-nitrophenoxy}-1,3-benzoxathiol-2-one.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used for the treatment of osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. Diclofenac has also been shown to have potential in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.